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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive summary of the preliminary efficacy studies on

Y12196, a novel succinate dehydrogenase inhibitor (SDHI). The data presented herein focuses

on its antifungal activity, particularly against economically significant plant pathogens. This

document details the quantitative efficacy, experimental methodologies, and the core

mechanism of action to support further research and development.

Quantitative Efficacy Data
The fungicidal activity of Y12196 has been primarily evaluated against Botrytis cinerea, the

causative agent of gray mold. The following tables summarize the key efficacy data from these

preliminary studies.

Table 1.1: In Vitro Efficacy of Y12196 against Botrytis
cinerea Isolates

Isolate Cohort
Number of
Isolates

Y12196 EC50
Range (mg/L)

Boscalid EC50
Range (mg/L)

Reference

2019 Collection 84 0.284 - 20.147 0.097 - 54.162 [1][2][3]

EC50 (Effective Concentration 50) is the concentration of a fungicide that inhibits 50% of the

mycelial growth.
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Table 1.2: In Vivo Control Efficacy of Y12196 on
Strawberry Fruits

Treatment
(Concentration)

Pathogen Isolate
Control Efficacy
(%)

Reference

Y12196 (80 mg/L) B05.10 65.78 [1]

Boscalid

(concentration not

specified)

B05.10
Not specified, but

lower than Y12196
[1]

Experimental Protocols
The following sections detail the methodologies employed in the preliminary efficacy studies of

Y12196.

In Vitro Mycelial Growth Inhibition Assay
This assay determines the direct inhibitory effect of Y12196 on the vegetative growth of the

target fungus.

Fungal Isolates and Culture: Isolates of Botrytis cinerea are cultured on potato dextrose agar

(PDA) plates.

Fungicide Stock Solutions: A stock solution of Y12196 is prepared in an appropriate solvent,

such as dimethyl sulfoxide (DMSO).

Amended Media Preparation: The Y12196 stock solution is serially diluted and added to

molten PDA to achieve a range of final concentrations. Control plates contain the solvent at

the same concentration used in the treatment plates.

Inoculation: A mycelial plug (typically 5 mm in diameter) from the leading edge of an actively

growing fungal culture is placed in the center of each fungicide-amended and control plate.

Incubation: The plates are incubated in the dark at a controlled temperature (e.g., 20-25°C).
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Data Collection: The diameter of the fungal colony is measured at regular intervals. The

percentage of mycelial growth inhibition is calculated relative to the growth on the control

plates.

EC50 Determination: The EC50 value is calculated by plotting the percentage of inhibition

against the logarithm of the fungicide concentration and performing a regression analysis.[4]

In Vivo Fungicide Efficacy Assay on Detached
Strawberry Fruits
This assay evaluates the protective efficacy of Y12196 in a system that mimics a post-harvest

scenario.

Plant Material: Healthy, unwounded strawberry fruits of a uniform size and ripeness are

selected.

Fungicide Treatment: The fruits are sprayed with a solution of Y12196 at a specified

concentration until runoff. Control fruits are treated with a solution containing the solvent

only. The fruits are then allowed to air dry.

Inoculation: A mycelial plug or a spore suspension of Botrytis cinerea is placed on the

surface of each treated and control fruit.

Incubation: The inoculated fruits are placed in a high-humidity chamber at a controlled

temperature (e.g., 20°C).

Disease Assessment: The development of gray mold lesions is assessed at regular intervals.

The disease incidence and severity are recorded.

Efficacy Calculation: The control efficacy is calculated based on the reduction in disease

incidence or severity in the Y12196-treated fruits compared to the control fruits.[1]

Visualized Mechanisms and Workflows
The following diagrams illustrate the mechanism of action of Y12196 and the experimental

workflows.
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Mechanism of Action of Y12196
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Mechanism of Y12196 as an SDH inhibitor.
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In Vitro Efficacy Workflow
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In Vivo Efficacy Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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